4-(Diethylamino)-1,3-dimethoxybutan-2-ol

• CAS No.: 6343-60-8
• Molecular Formula: C10H23NO3
• Molecular Weight: 205.29 g/mol
• IUPAC Name: 4-(diethylamino)-1,3-dimethoxybutan-2-ol
• InChI: InChI=1S/C10H23NO3/c1-5-11(6-2)7-10(14-4)9(12)8-13-3/h9-10,12H,5-8H2,1-4H3
• InChI Key: YYPPFPFOQBUJRG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(C(COC)O)OC

Description

4-(Diethylamino)-1,3-dimethoxybutan-2-ol is an organic compound with a complex structure that includes diethylamino and dimethoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Diethylamino)-1,3-dimethoxybutan-2-ol typically involves multiple steps. One common method includes the reaction of 4-(diethylamino)-2-hydroxybenzaldehyde with diethyl malonate, followed by subsequent reactions to introduce the dimethoxy and butanol groups . The reaction conditions often require specific temperatures and catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions in specialized reactors. The process typically includes the use of solvents and catalysts to facilitate the reaction and ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(Diethylamino)-1,3-dimethoxybutan-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(Diethylamino)-1,3-dimethoxybutan-2-ol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Diethylamino)-1,3-dimethoxybutan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . This interaction can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(Diethylamino)-1,3-dimethoxybutan-2-ol include:

Tris[4-(diethylamino)phenyl]amine: Known for its optoelectronic properties.

4-(Diethylamino)salicylaldehyde: Used in various chemical reactions and as a precursor for other compounds.

Uniqueness

Its structure allows for diverse chemical modifications, making it a versatile compound in research and industry .